Cas no 1000343-37-2 (3-Bromo-4-methyl-5-nitrobenzamide)

• Product Name: 3-Bromo-4-methyl-5-nitrobenzamide
• CAS No: 1000343-37-2
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 840355
• Update Time: 2026-04-29

3-Bromo-4-methyl-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-5-nitrobenzamide

Computed Properties

• Exact Mass: 257.964g/mol
• Monoisotopic Mass: 257.964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.06g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-4-methyl-5-nitrobenzamide

Comprehensive Overview of 3-Bromo-4-methyl-5-nitrobenzamide (CAS No. 1000343-37-2): Properties, Applications, and Industry Insights

3-Bromo-4-methyl-5-nitrobenzamide (CAS 1000343-37-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrobenzamide derivative combines a bromine substituent with a methyl group and a nitro functional group, making it a versatile intermediate for synthesizing complex molecules. The compound's molecular formula, C₈H₇BrN₂O₃, reflects its balanced reactivity profile, which is critical for cross-coupling reactions and heterocyclic synthesis.

Recent studies highlight the growing demand for halogenated nitrobenzamides like 3-Bromo-4-methyl-5-nitrobenzamide in drug discovery pipelines. Its bromine atom serves as a strategic handle for palladium-catalyzed reactions, a trending topic in green chemistry forums. Researchers are particularly interested in how this compound's electron-withdrawing nitro group influences the regioselectivity of nucleophilic aromatic substitutions—a frequent search query among synthetic chemists optimizing API intermediates.

The compound's crystalline form and solubility profile (typically soluble in DMSO and DMF but sparingly in water) make it suitable for high-throughput screening applications. Analytical data from HPLC and NMR studies confirm its high purity (>98%), addressing another common concern in pharmaceutical quality control discussions. Thermal stability up to 200°C, as determined by DSC analysis, ensures compatibility with various industrial process conditions.

In material science, 3-Bromo-4-methyl-5-nitrobenzamide has emerged as a precursor for photoactive polymers, aligning with the surge in organic electronics research. Its ability to participate in click chemistry transformations responds to the growing demand for modular synthesis approaches. Patent literature reveals innovative applications in crop protection agents, where its structural motifs contribute to pest resistance management strategies—a hot topic in agrochemical innovation circles.

Environmental considerations surrounding nitroaromatic compounds have spurred development of improved waste treatment protocols for this chemical class. Modern biodegradation studies explore microbial pathways for nitro group reduction, addressing sustainability concerns frequently raised in chemical manufacturing webinars. The compound's QSAR parameters (logP ~2.1, polar surface area 96Ų) make it a valuable case study in ADMET prediction workshops.

Supply chain analytics indicate steady growth in the fine chemicals market for such multifunctional intermediates. Regulatory-compliant synthesis routes using catalytic bromination methods have become a benchmark for process intensification—a key phrase in chemical engineering optimization searches. Storage recommendations typically emphasize protection from light and moisture, with stability data supporting long-term inventory management practices.

Emerging applications in fluorescent probes and metal-organic frameworks (MOFs) demonstrate the compound's adaptability. Its X-ray crystallography data provides valuable insights into molecular packing behaviors, a subject of intense study in crystal engineering publications. The Hammett constant (σ_m = 0.71) of its substituent pattern makes it a reference compound in physical organic chemistry education.

Quality specifications for CAS 1000343-37-2 typically include limits for heavy metal contaminants (<10 ppm) and residual solvents (Class 2/3), reflecting ICH guidelines compliance. Analytical method development for this compound often focuses on reverse-phase chromatography with UV detection at 254 nm—parameters frequently searched by QC laboratory personnel.

The compound's role in combinatorial chemistry libraries underscores its importance in drug candidate identification. Recent structure-activity relationship (SAR) studies correlate its substituent effects with biological activity patterns, particularly in enzyme inhibition research. These findings contribute to ongoing discussions about molecular diversity in medicinal chemistry design strategies.

Industrial scale-up considerations for 3-Bromo-4-methyl-5-nitrobenzamide emphasize atom economy and waste minimization—top priorities in sustainable chemistry initiatives. Process safety assessments focus on exothermic reaction control during nitration steps, addressing common concerns in chemical plant operations. The compound's REACH registration status and GHS classification data remain important references for global compliance officers.